Cas no 14095-65-9 (Pyrimidine,2,4,6-trichloro-5-(1-methylbutyl)-)
14095-65-9 structure
Product Name:Pyrimidine,2,4,6-trichloro-5-(1-methylbutyl)-
CAS No:14095-65-9
MF:C9H11Cl3N2
MW:253.556039094925
CID:222853
PubChem ID:260785
Update Time:2025-04-19
Pyrimidine,2,4,6-trichloro-5-(1-methylbutyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine,2,4,6-trichloro-5-(1-methylbutyl)-
- NSC92499
- NCIOpen2_006011
- DTXSID00293819
- CHEMBL1995751
- NSC-92499
- 14095-65-9
- 2,4,6-trichloro-5-(pentan-2-yl)pyrimidine
- NCI60_042049
-
- Inchi： 1S/C9H11Cl3N2/c1-3-4-5(2)6-7(10)13-9(12)14-8(6)11/h5H,3-4H2,1-2H3
- InChI Key： TWQMDUZDMLZWNR-UHFFFAOYSA-N
- SMILES： ClC1C(=C(N=C(N=1)Cl)Cl)C(C)CCC
Computed Properties
- Exact Mass: 251.99903
- Monoisotopic Mass: 251.999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- Density: 1.301
- Boiling Point: 279.8°C at 760 mmHg
- Flash Point: 149.8°C
- Refractive Index: 1.534
- PSA: 25.78
Pyrimidine,2,4,6-trichloro-5-(1-methylbutyl)- Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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